Cas no 2090620-56-5 (methyl 2-{2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetate)

• Product Name: methyl 2-{2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetate
• CAS No: 2090620-56-5
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5897387
• PubChem ID: 131499144
• Update Time: 2025-10-30

methyl 2-{2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetate
• EN300-1697501
• methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate
• 2090620-56-5

• Inchi： 1S/C10H16N2O4/c1-15-8(13)6-12-7-10(16-9(12)14)2-4-11-5-3-10/h11H,2-7H2,1H3
• InChI Key： XHUOWJOZJHHURZ-UHFFFAOYSA-N
• SMILES： O1C(N(CC(=O)OC)CC21CCNCC2)=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 2-{2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetate

Comprehensive Overview of Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate (CAS No. 2090620-56-5)

Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate (CAS No. 2090620-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications. The compound features a spiro[4.5]decane core, which is a bicyclic system combining a five-membered and a six-membered ring, linked through a single carbon atom. This structural motif is increasingly explored in drug discovery for its ability to enhance molecular rigidity and improve binding affinity to biological targets.

The methyl ester functional group in Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a precursor for the synthesis of more complex molecules, including potential therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's oxa-diaza (oxygen-nitrogen) heterocycle further contributes to its reactivity, enabling diverse chemical transformations.

In recent years, the demand for spirocyclic compounds like Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate has surged, driven by their prominence in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These approaches are at the forefront of modern medicinal chemistry, addressing challenges such as drug resistance and selectivity. The compound's CAS No. 2090620-56-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate is often synthesized via multicomponent reactions (MCRs) or catalytic cyclization strategies. These methods are favored for their efficiency and scalability, aligning with the growing emphasis on green chemistry and sustainable practices. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) applications, a key tool in early-stage drug discovery.

Beyond pharmaceuticals, Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate has potential applications in material science, particularly in the development of functional polymers and coating agents. Its spirocyclic architecture can impart unique mechanical and thermal properties to materials, making it a subject of interest in nanotechnology and advanced manufacturing. Researchers are also investigating its use in catalysis, where its heteroatom-rich structure could facilitate novel reaction pathways.

The compound's nomenclature, Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate, may appear complex, but it systematically describes its molecular framework. The "1-oxa-3,8-diaza" segment indicates the presence of oxygen and nitrogen atoms within the ring system, while "spiro[4.5]" denotes the bicyclic arrangement. Such detailed naming conventions are critical for accurate chemical database indexing and patent literature searches, ensuring precise communication among scientists.

As the scientific community continues to explore Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate, its structure-activity relationships (SAR) are being meticulously studied. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are employed to predict its interactions with biological targets. These insights are invaluable for optimizing its derivatives for specific therapeutic applications, such as neurodegenerative disease modulation or immune response regulation.

In conclusion, Methyl 2-{2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetate (CAS No. 2090620-56-5) represents a compelling example of how spirocyclic chemistry is reshaping modern science. Its multifaceted applications—from drug development to advanced materials—highlight its importance in addressing some of today's most pressing scientific challenges. As research progresses, this compound is poised to play a pivotal role in innovations across multiple disciplines.